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Compound of Interest

Compound Name: Basic Red 51

CAS No.: 77061-58-6

Cat. No.: B1206981

Get Quote

Executive Summary
This guide provides a rigorous comparative analysis of Basic Red 51 (BR51) and Basic Yellow

57 (BY57), two prominent cationic azo dyes used in semi-permanent hair colorants. While both

are regulatory-approved under specific conditions (e.g., EU Cosmetics Regulation Annex III),

their toxicological profiles diverge significantly in systemic potency and target organ toxicity.

Key Finding:Basic Red 51 exhibits a higher systemic toxicity potential with a No Observed

Adverse Effect Level (NOAEL) of 10 mg/kg bw/day (targeting the thyroid/pituitary axis),

whereas Basic Yellow 57 demonstrates a lower toxicity profile with a LOAEL of 100 mg/kg

bw/day (targeting erythropoiesis and the spleen). Despite these differences, the safety of both

relies heavily on poor dermal absorption (<0.1%) rather than low intrinsic systemic toxicity.

Physicochemical Characterization &
Bioavailability[1][2]
Understanding the structural basis of toxicity is the first step in any robust safety assessment.

Both compounds are cationic direct dyes, a feature that ensures affinity for damaged (anionic)
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hair keratin but also influences cellular uptake.

Feature Basic Red 51 (BR51) Basic Yellow 57 (BY57)

Chemical Class Imidazolium Azo Dye Pyrazole Azo Dye

Molecular Weight ~279.8 g/mol ~363.5 g/mol

Cationic Center
Imidazolium ring (delocalized

charge)

Quaternary ammonium on

phenyl ring

Lipophilicity (LogP) Low (Hydrophilic) Low to Moderate

Dermal Absorption 0.040 µg/cm² (0.018% of dose) 0.018 - 0.052 µg/cm²

Bioavailability Significance

Extremely low skin penetration

limits systemic exposure,

acting as the primary safety

gate.

Similar low penetration; slightly

higher potential for reservoir

formation in stratum corneum.

Comparative Toxicological Profiles
Systemic Toxicity (Repeated Dose)
The divergence in safety profiles is most evident in subchronic oral toxicity studies (90-day

rodent models).[1]

Basic Red 51: The critical toxicological endpoint is endocrine disruption (thyroid/pituitary). In

Wistar rats, dosage >10 mg/kg/day resulted in follicular cell hypertrophy and altered

TSH/T3/T4 balance. This suggests BR51 may interfere with iodine uptake or thyroid

hormone synthesis, triggering a compensatory pituitary response.

Basic Yellow 57: The critical endpoint is hematotoxicity. High doses trigger compensatory

extramedullary hemopoiesis and splenic congestion. This indicates the dye or its metabolites

may induce oxidative stress on erythrocytes, leading to accelerated turnover.

Genotoxicity & Mutagenicity[3]
Both dyes have undergone the standard battery of regulatory genotoxicity assays.
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Consensus: Both are considered non-genotoxicin vivo by major regulatory bodies (SCCS).

Mechanistic Nuance: While Ames tests are consistently negative, academic studies (e.g.,

Zanoni et al., 2014) have shown BR51 can induce cytotoxicity and apoptosis in human

keratinocytes (HaCaT) in vitro via ROS generation. This highlights the importance of the in

vivo barrier; without the skin barrier, direct cellular exposure at high concentrations is

cytotoxic.

Summary of Toxicological Metrics
Endpoint Basic Red 51 Basic Yellow 57

Acute Oral LD50 250–500 mg/kg (Female Rat) > 2000 mg/kg (Rat)

90-Day NOAEL 10 mg/kg bw/day
20 mg/kg bw/day (LOAEL 100

mg/kg)

Target Organs Thyroid, Pituitary Spleen, Blood (Erythrocytes)

Irritation
Non-irritating (Skin); Mod.

Irritating (Eye)

Non-irritating (Skin); Irritating

(Eye)

Sensitization Non-sensitizer (LLNA) Non-sensitizer (LLNA)

Visualizing the Toxicity Pathways
The following diagram illustrates the divergent toxicological pathways (Toxicodynamics) for

both dyes following systemic absorption.

Systemic Exposure
(Oral/High Dose)

Basic Red 51

Basic Yellow 57

Thyroid Follicular
Hypertrophy

Interference Pituitary TSH
Upregulation

Feedback Loop Endocrine Axis
Perturbation

Adverse Outcome

Erythrocyte
Oxidative Stress

Turnover Increase Splenic Congestion
(Extramedullary Hemopoiesis)

Clearance Load
Hematotoxicity

Adverse Outcome

Click to download full resolution via product page

Figure 1: Divergent Adverse Outcome Pathways (AOP) for BR51 (Endocrine) vs. BY57

(Hematologic).
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Experimental Protocols
To validate safety or investigate mechanism, the following protocols are recommended. These

are not generic; they are tailored for cationic dyes which can interact with DNA backbones or

generate ROS.

Protocol A: In Vitro Micronucleus Assay (Modified for
Cationic Dyes)
Purpose: To detect clastogenicity/aneugenicity while controlling for cytotoxicity common with

cationic substances.

Cell System: Chinese Hamster Ovary (CHO) cells or Human Lymphocytes.

Dose Finding:

Treat cells with BR51/BY57 at 0.5, 5, 50, 500 µg/mL.

Critical Step: Measure Cytotoxicity using CBPI (Cytokinesis-Block Proliferation Index).

Cationic dyes often cause mitochondrial toxicity (MTT assay is unreliable here due to color

interference). Use CBPI only.

Select top dose giving 55% ± 5% cytotoxicity.

Treatment:

Short Term: 4 hours +/- S9 metabolic activation (rat liver fraction).

Long Term: 24 hours - S9.

Harvest & Staining:

Add Cytochalasin B (6 µg/mL) to block cytokinesis.

Fix cells (methanol/acetic acid 3:1).

Stain with Acridine Orange (fluorescent) rather than Giemsa to avoid artifactual staining

from the dye itself.
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Scoring:

Score 2000 binucleated cells per concentration.

Criteria: Look for micronuclei detached from the main nucleus.

QC/Validation: Positive controls: Mitomycin C (-S9), Cyclophosphamide (+S9).

Protocol B: Margin of Safety (MOS) Calculation
Purpose: The definitive regulatory calculation for safety.

Formula:

Step-by-Step Calculation (Example for Basic Red 51):

Determine Systemic Exposure Dosage (SED):

A (Surface Area): 580 cm² (standard scalp).[2]

C (Concentration): 1% (typical formulation).[3]

DA (Dermal Absorption): 0.040 µg/cm² (experimentally determined).[4]

P (Penetration Factor): If DA is in µg/cm², C is ignored in the absorption term.

Calculation:

.

Per kg (60kg human):

.

Identify NOAEL:

From 90-day rat study: 10 mg/kg bw/day.

Calculate MOS:
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Interpretation:

MOS > 100 is considered safe.

Result: BR51 is safe despite high intrinsic toxicity because absorption is negligible.

Risk Assessment & Conclusion
The comparative study reveals a classic toxicological trade-off:

Basic Red 51 is the more potent toxicant systemically, with specific activity on the thyroid

axis. However, its physicochemical properties prevent significant transdermal migration.

Basic Yellow 57 acts as a general hematotoxicant at higher doses but shares the same low-

absorption profile.

Recommendation for Drug Development/Cosmetic Formulation:

For Hair Care: Both are safe at <1% concentrations.

For Repurposing: If considering these dyes for systemic applications (e.g., diagnostic

imaging), Basic Yellow 57 is the safer candidate due to a higher NOAEL and less specific

organ toxicity (sparing the endocrine system).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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